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Compound of Interest

Compound Name: 3-Mercapto-2-butanone-d3

Cat. No.: B15136611 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
Mercapto-2-butanone-d3. The procedures outlined are designed to ensure the safety of

laboratory personnel and compliance with environmental regulations. This guidance is intended

for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
3-Mercapto-2-butanone-d3, like its non-deuterated counterpart, is a flammable liquid and

vapor that can cause skin, eye, and respiratory irritation.[1][2][3][4] It is crucial to handle this

compound in a well-ventilated area, away from heat, sparks, and open flames.[1][2]

Hazard Summary:

Hazard Statement Classification

Flammable liquid and vapor Flammable Liquid 3

Causes skin irritation Skin Irritant 2

Causes serious eye irritation Eye Irritant 2A

May cause respiratory irritation STOT SE 3

Key Physical and Chemical Properties:
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Property Value

Appearance Colorless liquid

Odor Characteristic, sulfurous

Boiling Point 50 °C / 122 °F

Flash Point 47 °C / 116.6 °F

Water Solubility Low

Personal Protective Equipment (PPE)
Before handling or preparing 3-Mercapto-2-butanone-d3 for disposal, all personnel must be

equipped with the appropriate personal protective equipment.

Required PPE:

Protection Type Specification

Eye/Face
Safety glasses with side-shields or goggles, and

a face shield.

Hand Chemical-resistant gloves (e.g., Nitrile rubber).

Body Lab coat, flame-retardant if possible.

Respiratory

Use in a chemical fume hood. If not available, a

respirator with an appropriate vapor cartridge

(e.g., type ABEK (EN14387) respirator filter) is

necessary.

Step-by-Step Disposal Protocol
The disposal of 3-Mercapto-2-butanone-d3 must be carried out in a manner that ensures

safety and adheres to all applicable local, state, and federal regulations.

Experimental Workflow for Disposal:
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Preparation Phase

Handling & Collection

Final Disposal

1. Don Appropriate PPE

2. Prepare a Well-Ventilated Area
(Chemical Fume Hood)

3. Assemble Disposal Materials
(Waste Container, Absorbent)

4. Transfer Waste to a
Labeled, Compatible Container

5. Absorb Small Spills with
Inert Material

6. Securely Seal the Waste Container

7. Store Container in a Designated
Hazardous Waste Area

8. Contact Certified Hazardous
Waste Disposal Service

9. Complete all Necessary
Waste Manifests

Click to download full resolution via product page

Caption: Disposal workflow for 3-Mercapto-2-butanone-d3.
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Detailed Steps:

Preparation:

Ensure all necessary PPE is worn correctly.

Conduct all handling and preparation for disposal within a certified chemical fume hood to

avoid inhalation of vapors.

Obtain a designated, properly labeled hazardous waste container. The container must be

compatible with organic solvents and clearly marked as "Hazardous Waste," "Flammable,"

and list the chemical contents.

Waste Collection:

Carefully transfer any unused 3-Mercapto-2-butanone-d3 and any contaminated

materials (e.g., pipette tips, absorbent pads) into the designated hazardous waste

container.

Use non-sparking tools for all transfers to prevent ignition of flammable vapors.[1][2][4]

Avoid overfilling the container; a general rule is to not exceed 80% capacity.

Spill Management:

In the event of a small spill, soak up the material with an inert absorbent material (e.g.,

vermiculite, dry sand).[1][4]

Collect the contaminated absorbent and place it in the hazardous waste container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Storage and Disposal:

Securely close the hazardous waste container and store it in a designated, well-ventilated,

and cool hazardous waste accumulation area, away from sources of ignition.[2]
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The final disposal must be conducted through an approved and certified hazardous waste

disposal facility.[1][4] Do not pour this chemical down the drain or mix it with non-

hazardous waste.[1]

Consult your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal, ensuring compliance with all local, regional, and national

regulations.[4]

Emergency Procedures
Emergency Response Flowchart:

Caption: Emergency response for incidents involving 3-Mercapto-2-butanone-d3.

First Aid Measures:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of water for at least 15 minutes. If skin irritation persists, seek medical attention.

[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention.[2][4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the

person feels unwell, call a poison center or doctor.[4]

Fire: Use alcohol-resistant foam, carbon dioxide, or dry powder to extinguish.[2] A water jet

should not be used as it may spread the fire.[2] Vapors may form explosive mixtures with air

and can travel to an ignition source and flash back.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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